3-chloro-N-(4-((4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzamide

• IUPAC Name: 3-chloro-N-[4-[[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]benzamide
• InChI: InChI=1S/C25H17ClFN5O2/c26-19-5-1-4-18(11-19)24(33)29-21-9-7-16(8-10-21)13-32-14-22(28-15-32)25-30-23(31-34-25)17-3-2-6-20(27)12-17/h1-12,14-15H,13H2,(H,29,33)
• InChI Key: PWAWAKPXCCQOAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NC(=O)C5=CC(=CC=C5)Cl
• Molecular Formula: C25H17ClFN5O2
• Molecular Weight: 473.9 g/mol

Description

3-chloro-N-(4-((4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzamide is a useful research compound. Its molecular formula is C25H17ClFN5O2 and its molecular weight is 473.89. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(4-((4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(4-((4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Applications

• A study explored the synthesis and anti-inflammatory activity of related compounds, emphasizing their potential in developing non-steroidal anti-inflammatory drugs (NSAIDs) (Kalsi et al., 1990).

Antimycobacterial and Anticancer Properties

• Research in 2016 highlighted the antimycobacterial screening of similar N-amide derivatives, identifying lead molecules with significant activity against Mycobacterium tuberculosis (Nayak et al., 2016).
• A 2021 study demonstrated that certain N-phenylbenzamide derivatives exhibit moderate to excellent anticancer activity against various cancer cell lines (Ravinaik et al., 2021).

Antibacterial Activity

• The antibacterial activity of similar compounds has been investigated, with certain derivatives showing significant efficacy against various bacterial strains (Rai et al., 2009).

Antitumor Activities

• A study in 2015 explored novel imidazole acyl urea derivatives as Raf kinase inhibitors, showing promising antitumor activities (Zhu, 2015).

RET Kinase Inhibitors for Cancer Therapy

• In 2016, research was conducted on benzamides derivatives as novel RET kinase inhibitors, showing potential for cancer therapy (Han et al., 2016).

Synthesis and Characterization

• The synthesis and characterization of various derivatives of this compound, including their potential biological applications, have been extensively studied (Sharba et al., 2005).